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Compound of Interest

Compound Name: 2-Methoxy-2-methylpropan-1-ol

Cat. No.: B1600349 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical characteristics,

synthesis, and properties of 2-Methoxy-2-methylpropan-1-ol. The information is intended to

support research and development activities in the chemical and pharmaceutical sciences.

Chemical and Physical Properties
2-Methoxy-2-methylpropan-1-ol is a bifunctional organic molecule containing both a primary

alcohol and an ether functional group.[1] Its physical and chemical properties are summarized

in the table below.
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Property Value Source

Molecular Formula C5H12O2 PubChem[1]

Molecular Weight 104.15 g/mol PubChem[1]

IUPAC Name
2-methoxy-2-methylpropan-1-

ol
PubChem[1]

CAS Number 22665-67-4 ChemicalBook[2]

Appearance Not specified (likely a liquid)

Boiling Point Not specified

Melting Point Not specified

Density Not specified

Solubility Not specified

InChI
InChI=1S/C5H12O2/c1-5(2,4-

6)7-3/h6H,4H2,1-3H3
PubChem[1]

InChIKey
VMPUAIZSESMILD-

UHFFFAOYSA-N
PubChem[1]

SMILES CC(C)(CO)OC PubChem[1]

Synthesis
2-Methoxy-2-methylpropan-1-ol is a useful reactant in organic synthesis.[2] A plausible

synthetic route to this compound involves the reaction of an appropriate epoxide with methanol.

Experimental Protocol: Synthesis of 2-Methoxy-2-
methylpropan-1-ol
A detailed experimental protocol for the synthesis of a related compound, (2R)-2-{[(4-

methoxyphenyl)methyl]amino}propan-1-ol, involves the reduction of an imine formed from D-

alaninol and 4-anisaldehyde using sodium borohydride in methanol.[3] While not a direct

synthesis of 2-Methoxy-2-methylpropan-1-ol, this procedure illustrates a common

methodology for the synthesis of related amino alcohols.
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A more direct conceptual synthesis pathway for 2-Methoxy-2-methylpropan-1-ol is outlined in

the workflow diagram below. This would typically involve the ring-opening of 2,2-

dimethyloxirane with methanol under acidic or basic conditions.

2,2-Dimethyloxirane

Ring-OpeningMethanol (CH3OH)

Acid or Base Catalyst

2-Methoxy-2-methylpropan-1-ol

Click to download full resolution via product page

Conceptual synthesis workflow for 2-Methoxy-2-methylpropan-1-ol.

Spectroscopic Data
Spectroscopic data is crucial for the structural confirmation of 2-Methoxy-2-methylpropan-1-
ol. Mass spectrometry data (GC-MS) is available for this compound, which can be used to

determine its molecular weight and fragmentation pattern.[4]

Spectroscopic Data Details Source

Mass Spectrum (GC) Available SpectraBase[4]

Instrument Name Agilent 7820A-5890 SpectraBase[4]

Ionization Type EI SpectraBase[4]

Reactivity and Applications
The reactivity of 2-Methoxy-2-methylpropan-1-ol is dictated by its two functional groups: the

primary alcohol and the ether. The alcohol can undergo typical reactions such as oxidation to

an aldehyde or carboxylic acid, esterification, and conversion to an alkyl halide. The ether
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linkage is generally stable but can be cleaved under harsh acidic conditions, such as with HBr,

which would likely lead to the formation of 2-methylpropan-1,2-diol and bromomethane.

Its bifunctional nature makes it a potentially useful building block in the synthesis of more

complex molecules, including pharmaceuticals and specialty chemicals.

Safety and Handling
Detailed safety information for 2-Methoxy-2-methylpropan-1-ol is not readily available.

However, for related methoxypropanol isomers, precautions such as avoiding contact with skin

and eyes, ensuring adequate ventilation, and keeping away from ignition sources are

recommended.[5][6] It is crucial to handle this chemical in a well-ventilated fume hood and to

wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a

lab coat.

The following diagram outlines a general workflow for the safe handling of laboratory

chemicals.
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Start: Obtain Chemical

Assess Hazards
(Review SDS)

Select Appropriate PPE
(Goggles, Gloves, Lab Coat)

Use Engineering Controls
(Fume Hood)

Perform Experiment

Dispose of Waste Properly

Decontaminate Work Area

End
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General workflow for safe chemical handling in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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